Cas no 286944-34-1 (3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-)
286944-34-1 structure
Product Name:3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-
CAS No:286944-34-1
MF:C10H14N4
MW:190.244961261749
CID:248666
PubChem ID:45115772
Update Time:2025-04-19
3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-
- 3-(3-Pyridazinyl)-3,8-diazabicyclo[3.2.1]octane
- 3-pyridazin-3-yl-3,8-diazabicyclo[3.2.1]octane
- 286944-34-1
- SCHEMBL5379483
- 3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-(9CI)
- DTXSID60668347
- 3-(Pyridazin-3-yl)-3,8-diazabicyclo[3.2.1]octane
-
- Inchi: 1S/C10H14N4/c1-2-10(13-11-5-1)14-6-8-3-4-9(7-14)12-8/h1-2,5,8-9,12H,3-4,6-7H2
- InChI Key: INDTZLSYOLLVAH-UHFFFAOYSA-N
- SMILES: N1C2CN(C3=CC=CN=N3)CC1CC2
Computed Properties
- Exact Mass: 190.12202
- Monoisotopic Mass: 190.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
- Topological Polar Surface Area: 41Ų
Experimental Properties
- PSA: 41.05
3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
286944-34-1 (3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-) Related Products
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